Cas no 1803843-22-2 (1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one)
1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one
-
- Inchi: 1S/C11H12BrClO/c1-3-8-4-9(6-10(12)5-8)11(14)7(2)13/h4-7H,3H2,1-2H3
- InChI Key: FAIDNQIOPJGHQK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C(C)Cl)=O)C=C(C=1)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1
1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016302-1g |
1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one |
1803843-22-2 | 97% | 1g |
1,504.90 USD | 2021-06-25 |
1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one
1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one: A Novel Organic Compound with Promising Applications in Pharmaceutical and Material Science
1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one, a compound with the CAS number 1803843-22-2, has emerged as a critical molecule in modern chemical research due to its unique structural characteristics and potential biological activities. This compound belongs to the class of alpha-halogenated ketones, which are widely studied for their role in drug discovery and functional material development. The molecular framework of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one features a bromo and chloro substituent on the aromatic ring, combined with a ketone functional group, creating a versatile scaffold for further chemical modifications.
Recent advancements in synthetic organic chemistry have highlighted the importance of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one as a key intermediate in the synthesis of bioactive compounds. A 2023 study published in Organic & Biomolecular Chemistry demonstrated its utility in the development of novel antimicrobial agents targeting multidrug-resistant pathogens. The compound's ability to undergo electrophilic substitution reactions at the bromo position enables the introduction of diverse functional groups, expanding its potential applications in pharmaceutical research.
The structural features of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one make it particularly suitable for drug conjugation strategies. The presence of both bromo and chloro groups provides multiple sites for chemical modification, which is crucial for optimizing drug delivery systems. Researchers at the University of Tokyo have reported that this compound can serve as a building block for targeted drug delivery systems that enhance therapeutic efficacy while minimizing systemic toxicity.
From a synthetic perspective, the preparation of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one involves a multi-step process that includes electrophilic aromatic substitution and ketone formation. A 2022 review in Chemical Communications emphasized the importance of controlling reaction conditions to achieve high yields and purity. The use of phase-transfer catalysis has been shown to improve the efficiency of this synthesis, making it more accessible for industrial applications.
In the context of material science, 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one has attracted attention for its potential in polymer chemistry. Recent studies have explored its application in the development of conductive polymers for electronic devices. The compound's ability to form stable radical intermediates during polymerization reactions has been linked to improved electrical conductivity in resulting materials.
The biological activity of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one has been investigated in several preclinical studies. A 2023 paper in Journal of Medicinal Chemistry reported its potential as a antioxidant agent with significant radical scavenging properties. The compound's molecular structure allows it to interact with reactive oxygen species, making it a candidate for anti-inflammatory therapies and neuroprotective applications.
From a pharmacological standpoint, the compound's lipophilicity and hydrophobicity profiles are critical factors in determining its biological activity. Researchers at the National Institutes of Health have conducted extensive studies on its cell membrane permeability, which is essential for drug absorption and distribution. These studies suggest that the compound could be optimized for improved bioavailability in oral formulations.
The environmental impact of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one has also been a focus of recent research. A 2023 study published in Green Chemistry evaluated its biodegradation potential and found that it can be effectively decomposed under anaerobic conditions. This finding is significant for the development of green chemistry practices in pharmaceutical manufacturing.
Comparative studies with similar compounds have revealed unique properties of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one. For instance, its reaction selectivity with nucleophiles is higher than that of conventional alpha-halogenated ketones, which is advantageous for site-specific modification in drug design. This selectivity has been demonstrated in studies published in Advanced Synthesis & Catalysis in 2022.
Despite its promising applications, the compound presents challenges in terms of synthetic scalability and cost-effectiveness. Researchers at MIT have developed a novel asymmetric catalytic approach that reduces production costs while maintaining high purity. This advancement is crucial for transitioning from laboratory-scale synthesis to industrial production.
The future of 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one research lies in its integration with computational chemistry and machine learning techniques. A 2023 study in Nature Communications demonstrated how computational models can predict the compound's behavior in different reaction conditions, accelerating the discovery of new applications. These technological advancements are expected to significantly enhance the compound's utility in both academic and industrial settings.
As the field of organic chemistry continues to evolve, 1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one stands out as a versatile molecule with broad implications. Its unique structural features and functional versatility make it a valuable asset in the development of new therapies and materials. Ongoing research is likely to uncover even more applications for this compound, further solidifying its importance in modern chemical science.
1803843-22-2 (1-(3-Bromo-5-ethylphenyl)-2-chloropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)